Cas no 2230807-77-7 (lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate)

• Product Name: lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate
• CAS No: 2230807-77-7
• MF: C₈H₁₅LiO₃
• MW: 166.143903017044
• CID: 5937771
• PubChem ID: 137966018
• Update Time: 2025-11-01

lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate
• EN300-6473523
• Lithium 4-hydroxy-5,5-dimethylhexanoate
• 2230807-77-7
• Lithium;4-hydroxy-5,5-dimethylhexanoate
• lithium(1+) 4-hydroxy-5,5-dimethylhexanoate

• Inchi： 1S/C8H16O3.Li/c1-8(2,3)6(9)4-5-7(10)11;/h6,9H,4-5H2,1-3H3,(H,10,11);/q;+1/p-1
• InChI Key： HZXHNGOLXLAHJK-UHFFFAOYSA-M
• SMILES： OC(CCC(=O)[O-])C(C)(C)C.[Li+]

Computed Properties

• Exact Mass: 166.11812277g/mol
• Monoisotopic Mass: 166.11812277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Additional information on lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate

Comprehensive Overview of Lithium(1+) Ion 4-Hydroxy-5,5-Dimethylhexanoate (CAS No. 2230807-77-7)

The compound lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate (CAS No. 2230807-77-7) is a specialized lithium salt derived from 4-hydroxy-5,5-dimethylhexanoic acid. This unique chemical entity has garnered significant attention in recent years due to its potential applications in energy storage, pharmaceuticals, and advanced material science. With the growing global focus on sustainable energy solutions, researchers are increasingly exploring novel lithium-based compounds like this one for their electrochemical properties and stability.

One of the most frequently searched questions regarding lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate relates to its potential role in next-generation lithium-ion batteries. As the demand for high-performance energy storage systems continues to rise, scientists are investigating how the structural characteristics of this compound - particularly its hydroxy and dimethyl groups - might influence ionic conductivity and thermal stability. The 5,5-dimethylhexanoate moiety in particular has shown promise in preliminary studies for reducing electrolyte decomposition at high voltages.

From a molecular perspective, the 4-hydroxy-5,5-dimethylhexanoate anion provides several advantages. The hydroxyl group at position 4 introduces polarity and potential hydrogen bonding capabilities, while the dimethyl substitution at position 5 creates steric hindrance that may contribute to the compound's stability. These structural features make CAS 2230807-77-7 particularly interesting for researchers working on advanced electrolyte formulations and solid-state battery technologies - two of the hottest topics in current materials science research.

In pharmaceutical applications, the lithium(1+) ion complexed with 4-hydroxy-5,5-dimethylhexanoate has drawn interest for its potential as a lithium delivery system. Unlike conventional lithium salts, this compound's organic anion may offer improved bioavailability and reduced side effects. Recent searches on academic databases reveal growing curiosity about how the hydroxy-dimethylhexanoate moiety might influence the pharmacokinetics of lithium administration, particularly in neurological applications.

The synthesis and characterization of lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate involve sophisticated analytical techniques. Researchers frequently search for information about its spectroscopic properties, including NMR and IR spectral data, as well as its crystallographic parameters. The compound's solubility profile in various organic solvents is another area of active investigation, particularly for applications requiring non-aqueous systems.

Environmental considerations surrounding CAS 2230807-77-7 have also become a trending topic. With increasing regulatory focus on green chemistry, scientists are examining the biodegradability profile of the 5,5-dimethylhexanoate component and developing more sustainable synthesis routes. This aligns with broader industry searches for eco-friendly lithium compounds that maintain performance while reducing environmental impact.

From a commercial perspective, the global market for specialty lithium compounds like lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate is experiencing steady growth. Industry analysts frequently search for data on production scalability, purity standards, and potential industrial applications beyond energy storage, including uses in polymer chemistry and catalysis. The compound's thermal stability makes it particularly interesting for high-temperature applications.

Recent patent literature reveals innovative applications of 2230807-77-7 in composite materials, where its lithium content and organic anion structure contribute to unique material properties. Researchers are particularly interested in how the hydroxy group might facilitate interactions with various matrices, while the dimethylhexanoate portion could provide desirable hydrophobic characteristics. These developments correspond with frequent searches for multifunctional lithium additives in material science forums.

Quality control aspects of lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate production represent another area of professional interest. Analytical chemists often search for validated methods to determine purity, quantify impurities, and characterize the compound's stability under various storage conditions. The presence of both ionic and covalent characteristics in this molecule presents unique analytical challenges that have spurred method development research.

Looking toward future applications, computational chemistry studies on CAS 2230807-77-7 are beginning to appear in the literature, corresponding with increased searches for molecular modeling data and quantum chemical calculations of this compound. These theoretical studies aim to predict its behavior in complex systems and guide the design of derivatives with enhanced properties. The 4-hydroxy-5,5-dimethylhexanoate anion's conformational flexibility makes it particularly interesting for such computational investigations.

In conclusion, lithium(1+) ion 4-hydroxy-5,5-dimethylhexanoate (CAS No. 2230807-77-7) represents a fascinating subject of ongoing research across multiple disciplines. Its unique combination of a lithium cation with the structurally interesting 4-hydroxy-5,5-dimethylhexanoate anion offers numerous possibilities for innovation in energy, medicine, and advanced materials. As scientific understanding of this compound deepens, we can anticipate seeing more applications emerge that leverage its distinctive chemical properties.